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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Bromocresol Green, a common pH indicator. Following these procedures will help

maintain a safe laboratory environment and ensure proper disposal of chemical waste.

Personal Protective Equipment (PPE)
When handling Bromocresol Green, especially in its solid form, appropriate personal

protective equipment is crucial to prevent exposure. The recommended PPE is summarized in

the table below.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields.[1]

Protects eyes from dust

particles and splashes of

solutions, which can cause

irritation.[2][3]

Hand Protection

Natural rubber, Neoprene, or

PVC gloves are

recommended.[2] It is

important to inspect gloves for

any signs of degradation or

breakthrough before and

during use.[2]

Prevents skin contact, which

may cause irritation.[2][4]

Body Protection
A laboratory coat or apron

should be worn.

Protects against contamination

of personal clothing.

Respiratory Protection

Generally not required under

normal conditions of use with

adequate ventilation.[1] For

dusty conditions, a NIOSH-

approved respirator for dusts

may be necessary.[4]

Minimizes inhalation of dust

particles, which may cause

respiratory tract irritation.[2][3]

Occupational Exposure Limits
For Bromocresol Green, specific Occupational Exposure Limits (OELs) have not been

established by OSHA or ACGIH.[1][4] However, when working with solutions of Bromocresol
Green in solvents such as ethanol, the exposure limits for the solvent must be observed.
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Substance Agency Exposure Limit

Ethanol OSHA
PEL: 1000 ppm (1900 mg/m³)

TWA

Ethanol ACGIH TLV: 1000 ppm STEL

Ethanol NIOSH
REL: 1000 ppm (1900 mg/m³)

TWA

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Standard Operating Procedure for Bromocresol
Green
This protocol outlines the step-by-step process for the safe handling, use, and disposal of

Bromocresol Green in a laboratory setting.

Preparation and Handling
Ventilation: Always handle Bromocresol Green in a well-ventilated area.[2] A chemical fume

hood is recommended, especially when working with the powdered form to minimize dust

inhalation.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn

correctly as specified in the table above.

Weighing: When weighing the solid powder, do so carefully to avoid creating dust. Use a

spatula and weigh the desired amount onto a weigh boat or paper.

Dissolving: If preparing a solution, slowly add the solid to the solvent (e.g., ethanol or water)

while stirring to prevent splashing.

Storage
Container: Keep the Bromocresol Green container tightly closed when not in use.[1][5]
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Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, strong acids, and strong reducing agents.[1][5][6]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Spill and Emergency Procedures
Small Spills (Solid): For small spills of solid Bromocresol Green, carefully sweep up the

material to avoid generating dust and place it in a sealed container for disposal.[4] The spill

area should then be cleaned with soap and water.

Small Spills (Liquid): For small liquid spills, absorb the solution with an inert material, such as

vermiculite or sand, and place it in a sealed container for disposal.[2]

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water for at least 15 minutes and remove contaminated clothing.[1][4]

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at

least 15 minutes, holding the eyelids open.[1][5] Seek medical attention.[2]

Inhalation: If dust is inhaled, move the individual to fresh air.[1]

Ingestion: If ingested, do not induce vomiting.[2] Rinse the mouth with water and seek

immediate medical attention.[1]

Disposal Plan
Waste Collection: All waste containing Bromocresol Green, including unused chemical,

contaminated materials (e.g., weigh boats, paper towels), and solutions, should be collected

in a clearly labeled, sealed container.

Waste Disposal: Dispose of the chemical waste in accordance with all federal, state, and

local regulations.[1] Do not dispose of Bromocresol Green down the drain.[7] Contact your

institution's environmental health and safety department for specific disposal procedures.

Visual Workflow for Handling Bromocresol Green
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The following diagram illustrates the logical workflow for the safe handling of Bromocresol
Green, from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bromocresol Green.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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